Cas no 1553451-05-0 (2-(2,5-Dimethoxy-phenyl)-5,7-dimethyl-1H-benzoimidazole)

• Product Name: 2-(2,5-Dimethoxy-phenyl)-5,7-dimethyl-1H-benzoimidazole
• CAS No: 1553451-05-0
• MF: C₁₇H₁₈N₂O₂
• MW: 282.337024211884
• CID: 5151597
• Update Time: 2025-05-22

2-(2,5-Dimethoxy-phenyl)-5,7-dimethyl-1H-benzoimidazole Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-Dimethoxy-phenyl)-5,7-dimethyl-1H-benzoimidazole

• Inchi： 1S/C17H18N2O2/c1-10-7-11(2)16-14(8-10)18-17(19-16)13-9-12(20-3)5-6-15(13)21-4/h5-9H,1-4H3,(H,18,19)
• InChI Key： SSUQUNCVLCKSHX-UHFFFAOYSA-N
• SMILES： C1(C2=CC(OC)=CC=C2OC)NC2=C(C)C=C(C)C=C2N=1

Additional information on 2-(2,5-Dimethoxy-phenyl)-5,7-dimethyl-1H-benzoimidazole

Comprehensive Overview of 2-(2,5-Dimethoxy-phenyl)-5,7-dimethyl-1H-benzoimidazole (CAS No. 1553451-05-0)

2-(2,5-Dimethoxy-phenyl)-5,7-dimethyl-1H-benzoimidazole is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. With its unique benzimidazole core and dimethoxyphenyl substituents, this molecule exhibits intriguing chemical properties, making it a subject of interest for drug discovery and advanced material applications. The compound's CAS registry number, 1553451-05-0, serves as its unique identifier in chemical databases worldwide.

Recent trends in scientific literature reveal growing interest in benzimidazole derivatives due to their diverse biological activities. Researchers are particularly focused on exploring the structure-activity relationships of compounds like 2-(2,5-Dimethoxy-phenyl)-5,7-dimethyl-1H-benzoimidazole, as these molecules often demonstrate promising pharmacological profiles. The presence of methoxy groups in the structure enhances its potential for interaction with biological targets, while the dimethyl substitution on the benzimidazole ring influences its physicochemical properties.

From a synthetic chemistry perspective, the preparation of 2-(2,5-Dimethoxy-phenyl)-5,7-dimethyl-1H-benzoimidazole typically involves multi-step organic transformations. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the current industry focus on sustainable methodologies. The compound's molecular architecture presents interesting challenges for regioselective functionalization, a topic frequently searched by organic chemists in academic and industrial settings.

In material science applications, the π-conjugated system of this benzimidazole derivative makes it a candidate for organic electronic materials. Researchers investigating OLED technologies and molecular semiconductors often explore compounds with similar structural features. The electron-donating methoxy groups combined with the electron-accepting benzimidazole core create interesting electronic properties that could be tailored for specific applications.

Analytical characterization of 2-(2,5-Dimethoxy-phenyl)-5,7-dimethyl-1H-benzoimidazole typically employs advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are crucial for verifying the compound's purity and structure, especially when it's intended for pharmaceutical research. The growing demand for high-purity reference standards in drug development has increased interest in reliable synthetic and analytical protocols for such specialized compounds.

The stability and solubility profile of 2-(2,5-Dimethoxy-phenyl)-5,7-dimethyl-1H-benzoimidazole are important considerations for its practical applications. Recent studies have explored its behavior in various solvent systems and under different pH conditions, addressing common questions from researchers working on formulation development. These investigations contribute to our understanding of how structural modifications affect the compound's physicochemical properties.

In the context of drug discovery, the pharmacophore model presented by this compound has attracted attention for potential targeted therapies. While not itself a drug candidate, its structural features are valuable for medicinal chemistry programs aiming to develop new therapeutic agents. The scientific community continues to investigate similar heterocyclic compounds for their potential in addressing various health challenges.

From a commercial perspective, 2-(2,5-Dimethoxy-phenyl)-5,7-dimethyl-1H-benzoimidazole serves as an important research chemical for pharmaceutical and material science laboratories. Suppliers typically provide detailed technical data sheets and certificates of analysis to support research applications. The compound's availability as a building block for more complex molecules makes it valuable for combinatorial chemistry approaches.

Future research directions for this compound class may include exploration of its supramolecular chemistry properties and potential applications in molecular recognition systems. The compound's ability to form hydrogen bonds and participate in π-π interactions makes it interesting for designing functional materials with specific molecular recognition capabilities.

Environmental and safety considerations for handling 2-(2,5-Dimethoxy-phenyl)-5,7-dimethyl-1H-benzoimidazole follow standard laboratory protocols for organic compounds. Researchers emphasize proper waste disposal methods and personal protective equipment when working with such materials, reflecting the broader scientific community's commitment to responsible research practices.

In summary, 2-(2,5-Dimethoxy-phenyl)-5,7-dimethyl-1H-benzoimidazole (CAS No. 1553451-05-0) represents an important structural class in modern chemical research. Its unique combination of aromatic systems and functional group arrangement continues to inspire investigations across multiple scientific disciplines, from medicinal chemistry to materials engineering. As research progresses, this compound and its analogs will likely contribute to advancements in various technological and therapeutic areas.